Cas no 1361492-76-3 (6-Amino-5-(2,3,5-trichlorophenyl)picolinic acid)

• Product Name: 6-Amino-5-(2,3,5-trichlorophenyl)picolinic acid
• CAS No: 1361492-76-3
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4966989
• Update Time: 2025-05-23

6-Amino-5-(2,3,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,3,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-5-3-7(10(15)8(14)4-5)6-1-2-9(12(18)19)17-11(6)16/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： TULDRVLMSQRRJA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC=C(C(=O)O)N=C1N)Cl)Cl

Computed Properties

• Exact Mass: 315.957311 g/mol
• Monoisotopic Mass: 315.957311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2
• Molecular Weight: 317.6

Additional information on 6-Amino-5-(2,3,5-trichlorophenyl)picolinic acid

6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid: A Comprehensive Overview

6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid (CAS No. 1361492-76-3) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of picolinic acids, which are known for their unique structural properties and diverse applications. The molecule features a picolinic acid backbone with an amino group at the 6-position and a trichlorophenyl substituent at the 5-position, making it a valuable compound for various research and industrial purposes.

The picolinic acid moiety is a derivative of pyridine carboxylic acid, characterized by its aromatic ring structure and carboxylic acid functionality. The substitution pattern in 6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid introduces additional complexity and functionality to the molecule. The trichlorophenyl group at the 5-position imparts unique electronic and steric properties, while the amino group at the 6-position provides potential sites for further functionalization or coordination chemistry applications.

Recent studies have highlighted the importance of 6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid in the development of novel materials and pharmaceutical agents. For instance, researchers have explored its role as a ligand in metalloorganic frameworks (MOFs), where its ability to coordinate with metal ions makes it a promising candidate for gas storage and catalytic applications. Additionally, its amino functionality has been exploited in peptide synthesis and drug delivery systems.

In terms of synthesis, 6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and desired product purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The physical properties of 6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid are also worth noting. Its melting point is approximately 280°C under standard conditions, and it exhibits moderate solubility in polar solvents such as water and methanol. These properties make it suitable for use in both laboratory settings and industrial applications.

From an application standpoint, 6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid has found utility in several key areas:

• Agricultural Chemistry: Its ability to chelate metal ions makes it a potential candidate for enhancing nutrient uptake in plants.
• Pharmaceuticals: Researchers are investigating its role as a building block for bioactive molecules with potential therapeutic applications.
• Materials Science: As mentioned earlier, its use in MOFs and other advanced materials is an active area of research.

In conclusion, 6-Amino-5-(2,3,5-Trichlorophenyl)Picolinic Acid (CAS No. 1361492-76-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in chemistry and related fields. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.